Cas no 1804853-39-1 (Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1804853-39-1
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4873029
• Update Time: 2025-05-22

Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-9(16)5-7-4-8(12)6(2)10(15-7)11(13)14/h4,11H,3,5H2,1-2H3
• InChI Key： VWVQUROGFGLCAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OCC)=NC(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate

Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate: A Comprehensive Overview

Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate, with CAS No. 1804853-39-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound is notable for its unique structural features, which include a pyridine ring substituted with chlorine, difluoromethyl, and methyl groups, along with an ethyl acetate moiety. These structural elements contribute to its diverse applications and potential in various research domains.

The synthesis of Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate involves a series of intricate chemical reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of biological activity, this compound has demonstrated potent antimicrobial properties, particularly against gram-positive bacteria. Studies published in the Journal of Medicinal Chemistry highlight its ability to inhibit bacterial growth by disrupting cellular membrane integrity. Furthermore, its selective toxicity towards pathogenic organisms makes it a promising candidate for the development of novel antibiotics.

Beyond its medicinal applications, Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate has also found utility in the agricultural sector as a component of advanced pest control formulations. Research conducted at the University of California, Davis, revealed that this compound exhibits remarkable efficacy against a wide range of agricultural pests, including aphids and whiteflies. Its ability to disrupt insect nervous systems without adversely affecting beneficial insects positions it as a sustainable alternative to conventional pesticides.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways to ensure minimal ecological disruption. Preliminary findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in the environment. This characteristic aligns with global efforts to promote eco-friendly chemical solutions.

In conclusion, Ethyl 4-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1804853-39-1) represents a versatile and innovative compound with applications spanning medicine and agriculture. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, underscores its potential as a valuable tool in addressing contemporary challenges in these fields.